Cas no 1083368-99-3 (3-(1,3-Thiazol-4-yl)benzoic acid)

• Product Name: 3-(1,3-Thiazol-4-yl)benzoic acid
• CAS No: 1083368-99-3
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD18275461
• CID: 5053553
• Update Time: 2026-02-28

3-(1,3-Thiazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-thiazol-4-yl)benzoic acid
• NE44423
• Z1270207967
• 3-(1,3-Thiazol-4-yl)benzoic acid

• MDL： MFCD18275461
• Inchi： 1S/C10H7NO2S/c12-10(13)8-3-1-2-7(4-8)9-5-14-6-11-9/h1-6H,(H,12,13)
• InChI Key： SILWMAYWINQECB-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(1,3-Thiazol-4-yl)benzoic acid

Comprehensive Overview of 3-(1,3-Thiazol-4-yl)benzoic acid (CAS No. 1083368-99-3): Properties, Applications, and Market Insights

3-(1,3-Thiazol-4-yl)benzoic acid (CAS No. 1083368-99-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole and benzoic acid moieties, serves as a versatile building block in drug discovery and material science. Its molecular structure, which combines a thiazole ring with a benzoic acid group, offers distinct chemical properties that make it valuable for synthesizing bioactive molecules.

The growing interest in 3-(1,3-Thiazol-4-yl)benzoic acid is driven by its potential applications in developing antimicrobial agents, anti-inflammatory drugs, and crop protection chemicals. Researchers are particularly intrigued by its ability to interact with biological targets, such as enzymes and receptors, due to the thiazole ring's electron-rich nature. This compound is also being explored in material science for designing advanced polymers and coatings with enhanced durability and functionality.

One of the most frequently asked questions about 3-(1,3-Thiazol-4-yl)benzoic acid is its synthesis process. The compound is typically prepared through cross-coupling reactions involving thiazole derivatives and benzoic acid precursors. Advanced techniques like microwave-assisted synthesis and catalyzed reactions have been employed to improve yield and purity. These methods align with the current trend toward green chemistry and sustainable manufacturing practices, which are highly sought after in the chemical industry.

In the pharmaceutical sector, 3-(1,3-Thiazol-4-yl)benzoic acid is being investigated for its role in drug design. Its structural features make it a promising candidate for developing small-molecule inhibitors targeting diseases like cancer and infectious disorders. The thiazole ring is known to enhance bioavailability and metabolic stability, which are critical factors in drug development. Recent studies have highlighted its potential in neurological therapeutics, particularly in modulating neurotransmitter activity.

The agrochemical industry also benefits from 3-(1,3-Thiazol-4-yl)benzoic acid, where it is used to create pesticides and herbicides with improved efficacy and environmental safety. Its ability to disrupt pest metabolism while minimizing harm to non-target organisms aligns with the global push for eco-friendly agrochemicals. This application is particularly relevant given the increasing demand for sustainable farming solutions to address food security challenges.

From a market perspective, the demand for 3-(1,3-Thiazol-4-yl)benzoic acid is expected to rise due to its expanding applications in life sciences and material engineering. Key players in the chemical industry are investing in research to optimize its production and explore novel derivatives. The compound's compatibility with high-throughput screening and combinatorial chemistry further enhances its appeal for large-scale industrial use.

In conclusion, 3-(1,3-Thiazol-4-yl)benzoic acid (CAS No. 1083368-99-3) represents a cutting-edge compound with multifaceted applications. Its unique chemical properties, combined with its relevance in pharmaceuticals, agrochemicals, and advanced materials, position it as a critical component in modern scientific research. As innovation continues to drive the chemical sector, this compound is poised to play an increasingly vital role in addressing global health and environmental challenges.